Cas no 2757894-70-3 (2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-methyl-1,3-thiazole-4-carboxylic acid)

2-(1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-methyl-1,3-thiazole-4-carboxylic acid is a fluorophore-protected piperidine-thiazole carboxylic acid derivative, primarily utilized in peptide synthesis and medicinal chemistry research. The 9-fluorenylmethoxycarbonyl (Fmoc) group provides orthogonal protection for the piperidine nitrogen, enabling selective deprotection under mild basic conditions. The thiazole-carboxylic acid moiety offers versatility for further functionalization, such as amide coupling or esterification. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under standard coupling conditions and compatibility with Fmoc-based strategies. Its structural features make it suitable for designing peptidomimetics or heterocyclic scaffolds in drug discovery. The product is typically characterized by high purity and consistent performance in synthetic applications.
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-methyl-1,3-thiazole-4-carboxylic acid structure
2757894-70-3 structure
Product Name:2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-methyl-1,3-thiazole-4-carboxylic acid
CAS No:2757894-70-3
MF:C25H24N2O4S
MW:448.534065246582
CID:6462155
PubChem ID:165758261
Update Time:2025-05-27

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-37102207
    • 2757894-70-3
    • 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-methyl-1,3-thiazole-4-carboxylic acid
    • Inchi: 1S/C25H24N2O4S/c1-15-22(24(28)29)26-23(32-15)16-10-12-27(13-11-16)25(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-14H2,1H3,(H,28,29)
    • InChI Key: CWFGPWYFIIUQAL-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C(=O)O)N=C1C1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

  • Exact Mass: 448.14567842g/mol
  • Monoisotopic Mass: 448.14567842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 108Ų

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-5-methyl-1,3-thiazole-4-carboxylic acid Pricemore >>

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